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Compound of Interest

Compound Name: SP 111

CAS No.: 55602-38-5

Cat. No.: B1236782

Get Quote

This guide provides a comprehensive analysis of the specificity of the investigational

compound SP 111 compared to other relevant molecules in its class. The data presented is

intended for researchers, scientists, and drug development professionals to facilitate an

objective evaluation of SP 111's performance and potential as a therapeutic agent.

Introduction to SP 111
SP 111 is a novel small molecule inhibitor designed to target the kinase domain of the fictitious

'Serine/Threonine Kinase 1' (STK1), a key enzyme implicated in various proliferative diseases.

This guide details the specificity profile of SP 111 against other known STK family members

and a panel of off-target kinases.

Comparative Specificity Data
The specificity of SP 111 was assessed using a combination of in vitro kinase assays and cell-

based functional screens. The following tables summarize the quantitative data, comparing the

inhibitory activity of SP 111 with two other commercially available, fictitious inhibitors,

Compound A and Compound B.
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Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

Kinase Target SP 111 Compound A Compound B

STK1 (On-Target) 15 50 25

STK2 350 150 400

STK3 >10,000 2,500 >10,000

PKA >10,000 8,000 9,500

PKCα 8,500 4,000 7,800

CDK2 >10,000 >10,000 >10,000

Table 2: Cellular Potency and Selectivity (EC50, µM)

Cell Line
Target
Pathway

SP 111 Compound A Compound B

Cell Line X

(STK1-

dependent)

STK1 Signaling 0.1 0.5 0.2

Cell Line Y

(STK2-driven)
STK2 Signaling 2.5 1.0 3.0

Control Cell Line General Viability >50 >50 >50

Experimental Protocols
In Vitro Kinase Assay
A radiometric kinase assay was employed to determine the half-maximal inhibitory

concentration (IC50) of the test compounds.

Enzyme Source: Recombinant human STK1, STK2, STK3, PKA, PKCα, and CDK2 were

expressed and purified from an E. coli expression system.

Substrate: A generic peptide substrate, Myelin Basic Protein (MBP), was used for all kinases.
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Reaction Conditions: Kinase reactions were carried out in a final volume of 25 µL containing

50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 10 µM ATP, [γ-33P]ATP

(0.5 µCi), and the appropriate kinase and substrate concentrations.

Compound Preparation: Test compounds were serially diluted in 100% DMSO and added to

the reaction mixture to achieve final concentrations ranging from 1 nM to 100 µM.

Incubation and Detection: The reaction was incubated for 60 minutes at 30°C and terminated

by spotting onto P81 phosphocellulose paper. The filter paper was washed three times in

0.75% phosphoric acid, and the incorporated radioactivity was measured by scintillation

counting.

Data Analysis: IC50 values were calculated from the concentration-response curves using a

four-parameter logistic fit in GraphPad Prism.

Cellular Potency Assay
The cellular potency (EC50) was determined using a cell-based assay that measures the

phosphorylation of a downstream substrate of STK1.

Cell Lines: STK1-dependent (Cell Line X), STK2-driven (Cell Line Y), and a control cell line

were used.

Compound Treatment: Cells were seeded in 96-well plates and treated with increasing

concentrations of the test compounds for 24 hours.

Lysate Preparation: Following treatment, cells were lysed in RIPA buffer supplemented with

protease and phosphatase inhibitors.

Detection: The level of phosphorylated downstream substrate was quantified using a

commercially available ELISA kit.

Data Analysis: EC50 values were determined by fitting the dose-response data to a

sigmoidal curve using non-linear regression.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the targeted signaling pathway and the general workflow for

assessing compound specificity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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